3beta,11alpha,17-trihydroxy-16alpha-methyl-5alpha-pregnan-20-one
3beta,11alpha,17-trihydroxy-16alpha-methyl-5alpha-pregnan-20-one
Brand Name:
Vulcanchem
CAS No.:
1635-20-7
VCID:
VC0168010
InChI:
InChI=1S/C22H36O4/c1-12-9-17-16-6-5-14-10-15(24)7-8-20(14,3)19(16)18(25)11-21(17,4)22(12,26)13(2)23/h12,14-19,24-26H,5-11H2,1-4H3/t12-,14+,15+,16+,17+,18-,19-,20+,21+,22+/m1/s1
SMILES:
CC1CC2C3CCC4CC(CCC4(C3C(CC2(C1(C(=O)C)O)C)O)C)O
Molecular Formula:
C22H36O4
Molecular Weight:
364.5 g/mol
3beta,11alpha,17-trihydroxy-16alpha-methyl-5alpha-pregnan-20-one
CAS No.: 1635-20-7
Main Products
VCID: VC0168010
Molecular Formula: C22H36O4
Molecular Weight: 364.5 g/mol
| CAS No. | 1635-20-7 |
|---|---|
| Product Name | 3beta,11alpha,17-trihydroxy-16alpha-methyl-5alpha-pregnan-20-one |
| Molecular Formula | C22H36O4 |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | 1-[(3S,5S,8S,9S,10S,11R,13S,14S,16R,17R)-3,11,17-trihydroxy-10,13,16-trimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C22H36O4/c1-12-9-17-16-6-5-14-10-15(24)7-8-20(14,3)19(16)18(25)11-21(17,4)22(12,26)13(2)23/h12,14-19,24-26H,5-11H2,1-4H3/t12-,14+,15+,16+,17+,18-,19-,20+,21+,22+/m1/s1 |
| Standard InChIKey | OACVNSOUPWYEBL-JZOCASSUSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CC[C@H]4C[C@H](CC[C@@]4([C@H]3[C@@H](C[C@@]2([C@]1(C(=O)C)O)C)O)C)O |
| SMILES | CC1CC2C3CCC4CC(CCC4(C3C(CC2(C1(C(=O)C)O)C)O)C)O |
| Canonical SMILES | CC1CC2C3CCC4CC(CCC4(C3C(CC2(C1(C(=O)C)O)C)O)C)O |
| PubChem Compound | 102149 |
| Last Modified | Nov 11 2021 |
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